![molecular formula C23H16Cl2N2OS B2976497 N-(3,4-dichlorophenyl)-2-(2,4-diphenyl-1,3-thiazol-5-yl)acetamide CAS No. 339277-60-0](/img/structure/B2976497.png)
N-(3,4-dichlorophenyl)-2-(2,4-diphenyl-1,3-thiazol-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dichlorophenyl)-2-(2,4-diphenyl-1,3-thiazol-5-yl)acetamide, commonly known as DCTA, is a compound that has been widely studied for its potential use as a therapeutic agent. DCTA belongs to the class of compounds known as thiazole derivatives, which have been shown to exhibit a wide range of biological activities.
Scientific Research Applications
Synthesis and Structural Analysis
Research has been conducted on the synthesis of novel compounds using structures similar to "N-(3,4-dichlorophenyl)-2-(2,4-diphenyl-1,3-thiazol-5-yl)acetamide," exploring their potential in medicinal chemistry. For instance, Yurttaş, Tay, and Demirayak (2015) synthesized new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems, evaluated for their antitumor activity. The synthesis involved using 2-(4-aminophenyl)benzothiazole structure as a pharmacophoric group, indicating the chemical versatility and potential application in anticancer drug development (Yurttaş et al., 2015).
Anticancer Activities
The antitumor potential of derivatives structurally related to "this compound" has been a significant focus. Compounds with a similar framework have been synthesized and screened for their in vitro antitumor activity against various human tumor cell lines, highlighting the compound's relevance in developing new cancer therapies (Yurttaş et al., 2015).
Biological Evaluation and Molecular Docking
Further studies include the biological evaluation of acetamide derivatives and their analgesic activities, exploring their potential beyond anticancer properties. Kumar and Mishra (2020) synthesized new diphenylamine derivatives, including structures resembling "this compound," and evaluated their toxicity profile along with analgesic and anti-inflammatory activities. These studies suggest potential applications in pain and inflammation management, opening new avenues for research and drug development (Kumar & Mishra, 2020).
Antimicrobial Activities
The structural motif of "this compound" has also been explored for antimicrobial properties. Mistry, Desai, and Intwala (2009) synthesized compounds with similar structural features and screened them for antimicrobial activity, indicating the compound's potential application in developing new antimicrobial agents (Mistry et al., 2009).
properties
IUPAC Name |
N-(3,4-dichlorophenyl)-2-(2,4-diphenyl-1,3-thiazol-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16Cl2N2OS/c24-18-12-11-17(13-19(18)25)26-21(28)14-20-22(15-7-3-1-4-8-15)27-23(29-20)16-9-5-2-6-10-16/h1-13H,14H2,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKAGMTCWUWLZNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(SC(=N2)C3=CC=CC=C3)CC(=O)NC4=CC(=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16Cl2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.